Cas no 5552-44-3 (Diethyl pyridine-2,5-dicarboxylate)

• Product Name: Diethyl pyridine-2,5-dicarboxylate
• CAS No: 5552-44-3
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD00145190
• CID: 379271
• PubChem ID: 254728
• Update Time: 2025-06-26

Diethyl pyridine-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl pyridine-2,5-dicarboxylate
• Diethyl 2,5-Pyridinedicarboxylate
• 2,5-Pyridinedicarboxylicacid, 2,5-diethyl ester
• 2,5-PYRIDINEDICARBOXYLIC ACID DIETHYL ESTER
• 5552-44-3
• 2,5-diethyl pyridine-2,5-dicarboxylate
• Oprea1_549308
• Pyridine-2,5-dicarboxylic acid diethyl ester
• SCHEMBL1971939
• HMS1682E08
• MLS000067815
• diethylpyridine-2,5-dicarboxylate
• FT-0746035
• InChI=1/C11H13NO4/c1-3-15-10(13)8-5-6-9(12-7-8)11(14)16-4-2/h5-7H,3-4H2,1-2H3
• DTXSID20291953
• 2,5-Pyridinedicarboxylic acid, diethyl ester
• MFCD00145190
• P1094
• Z794792246
• diethyl pyridine-2,5ac-dicarboxylate
• SMR000122371
• AKOS000671176
• AS-50282
• (1S,3S)-3-HYDROXY-CYCLOPENTANECARBOXYLICACID
• NSC-79261
• CHEMBL1604239
• NSC79261
• AFWWHZBUQWEDLS-UHFFFAOYSA-
• HMS2358A14
• O11722
• EN300-179809
• CS-0114363
• BAS 02751355
• NCIOpen2_004699
• DA-34874

• MDL： MFCD00145190
• Inchi： 1S/C11H13NO4/c1-3-15-10(13)8-5-6-9(12-7-8)11(14)16-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： AFWWHZBUQWEDLS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C(=O)OCC)C=C1)=O

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.165
• Melting Point: 44.0 to 47.0 deg-C
• Boiling Point: 181°C/17mmHg(lit.)
• Flash Point: 154.1°C
• Refractive Index: 1.604
• PSA: 65.49000
• LogP: 1.43500
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Diethyl pyridine-2,5-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Diethyl pyridine-2,5-dicarboxylate

Diethyl pyridine-2,5-dicarboxylate (CAS 5552-44-3): A Versatile Compound in Pharmaceutical and Chemical Research

Diethyl pyridine-2,5-dicarboxylate, with the CAS number 5552-44-3, represents a critical compound in modern biomedical research and organic synthesis. This compound, characterized by its unique pyridine ring structure and two carboxylate ester groups, has emerged as a key player in the development of novel pharmaceuticals, agrochemicals, and functional materials. Recent studies have highlighted its potential in targeted drug delivery systems, metabolic pathway modulation, and biocompatible polymer synthesis. The CAS 5552-44-3 designation underscores its importance in chemical databases and regulatory frameworks, while its chemical structure provides a foundation for diverse applications.

Diethyl pyridine-2,5-dicarboxylate is a derivative of pyridine, a heterocyclic aromatic compound with a wide range of biological activities. The molecule features two ester groups at the 2 and 5 positions of the pyridine ring, which significantly enhances its reactivity and solubility in polar solvents. This structural feature enables it to act as a versatile synthetic intermediate in the preparation of complex organic molecules. Recent advancements in green chemistry have further expanded its utility, as researchers now prioritize sustainable methods for its synthesis and application.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated the role of Diethyl pyridine-2,5-dicarboxylate in the development of antibacterial agents. Researchers have utilized this compound as a building block for designing molecules with enhanced activity against multidrug-resistant pathogens. The CAS 5552-44-3 compound was modified through click chemistry approaches to introduce functional groups that improve its interaction with bacterial cell membranes. These findings underscore its potential in antimicrobial drug development and highlight the importance of structure-activity relationship (SAR) studies in optimizing its therapeutic properties.

In the field of biopharmaceuticals, Diethyl pyridine-2,5-dicarboxylate has been explored for its role in protein-protein interaction modulation. A 2023 study published in ACS Chemical Biology reported that derivatives of this compound can selectively disrupt specific protein complexes involved in cell signaling pathways. The CAS 5552-44-3 compound was modified using fluorinated side chains to enhance its binding affinity and reduce off-target effects. This research has opened new avenues for the design of targeted therapies for diseases such as neurodegenerative disorders and oncology.

The CAS 5552-44-3 compound has also gained attention in materials science for its applications in biocompatible polymers. A 2023 review in Advanced Materials highlighted its use in the synthesis of hydrogels with tunable mechanical properties. These hydrogels, derived from Diethyl pyridine-2,5-dicarboxylate, have been tested for their ability to support cellular proliferation and drug release kinetics. The CAS 5552-44-3 compound's ability to form cross-linked networks through ester hydrolysis makes it an ideal candidate for controlled drug delivery systems.

Recent advancements in computational chemistry have further expanded the understanding of Diethyl pyridine-2,5-dicarboxylate's properties. Machine learning models trained on CAS 5552-44-3 data have predicted its behavior in different reaction conditions and its potential for drug repurposing. These models have been used to identify new pharmacological targets and optimize synthetic routes for large-scale production. The integration of AI-driven approaches with traditional organic synthesis techniques has significantly accelerated the discovery of new applications for this compound.

Environmental considerations have also influenced the use of Diethyl pyridine-2,5-dicarboxylate. A 2023 study in Green Chemistry explored sustainable methods for its synthesis, emphasizing the importance of green chemistry principles. Researchers have developed enzymatic catalysis and microwave-assisted reactions to reduce energy consumption and waste generation. These methods not only improve the efficiency of CAS 5552-44-3 synthesis but also align with global efforts to minimize the environmental impact of chemical processes.

The CAS 5552-44-3 compound has also been investigated for its role in nanotechnology. A 2023 paper in Nano Letters described its use in the preparation of nanoparticles with enhanced targeting capabilities. These nanoparticles, functionalized with Diethyl pyridine-2,5-dicarboxylate, have shown improved delivery of therapeutic agents to specific cellular compartments. The CAS 5552-44-3 compound's ability to form stable ligand-receptor interactions makes it a valuable tool in nanomedicine and targeted drug delivery.

Finally, the CAS 5552-44-3 compound's versatility has led to its exploration in agricultural applications. A 2023 study in Journal of Agricultural and Food Chemistry demonstrated its potential as a pesticide with low environmental impact. Researchers have modified Diethyl pyridine-2,5-dicarboxylate to enhance its selectivity and reduce toxicity to non-target organisms. These findings highlight the compound's broad applicability across multiple biomedical and industrial fields.